N-(4-chloro-3-nitrophenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(4-chloro-3-nitrophenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H18ClN5O5/c19-16-6-1-13(11-17(16)24(28)29)20-18(25)12-21-7-9-22(10-8-21)14-2-4-15(5-3-14)23(26)27/h1-6,11H,7-10,12H2,(H,20,25)
• InChI Key: MXYGTTQDSZRRNS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-])C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H18ClN5O5
• Molecular Weight: 419.8 g/mol

Description

N-(4-chloro-3-nitrophenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide, commonly known as CNPA, is a chemical compound that has gained significant attention in scientific research due to its potential use as a pharmacological tool. CNPA is a piperazine derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of CNPA is not fully understood, but it is thought to involve the inhibition of acetylcholinesterase activity. This leads to an increase in the levels of acetylcholine in the brain, which may have beneficial effects on cognitive function.
Biochemical and Physiological Effects:
In addition to its inhibitory activity against acetylcholinesterase, CNPA has been found to exhibit a range of other biochemical and physiological effects. These include anti-inflammatory activity, antioxidant activity, and the ability to modulate the activity of certain ion channels in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of CNPA as a pharmacological tool is its potent inhibitory activity against acetylcholinesterase. This makes it a useful compound for investigating the role of acetylcholine in various physiological processes. However, one limitation of CNPA is that it may exhibit off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on CNPA. One area of interest is the development of CNPA derivatives with improved pharmacological properties. Another area of interest is the investigation of the therapeutic potential of CNPA in the treatment of neurological disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of CNPA and its effects on various physiological processes.

Synthesis Methods

The synthesis of CNPA involves the reaction of 4-chloro-3-nitroaniline with 4-nitrophenylpiperazine in the presence of acetic anhydride and acetic acid. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

CNPA has been used in various scientific studies to investigate its potential as a pharmacological tool. One such study found that CNPA exhibited potent inhibitory activity against the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that CNPA may have potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease.